2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one

• IUPAC Name: 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one
• InChI: InChI=1S/C7H11N3O/c11-7-5-1-3-8-4-2-6(5)9-10-7/h8H,1-4H2,(H2,9,10,11)
• InChI Key: WUOZWHQSSQVLPW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1C(=O)NN2
• Molecular Formula: C7H11N3O
• DSSTOX Substance ID: DTXSID201219997
• Molecular Weight: 153.18 g/mol
• CAS RN: 1256643-60-3

Description

2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a bicyclic structure that contains a pyrazole and azepine ring, making it a unique compound with diverse properties.

Mechanism of Action

The mechanism of action of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is not fully understood. However, studies have shown that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, it has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. Additionally, it has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one in lab experiments is its potent antitumor activity against various cancer cell lines. Additionally, it has also shown neuroprotective effects, making it a potential candidate for the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are several future directions for the research on 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one. One of the significant areas of research is the development of new anticancer drugs based on this compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Furthermore, research can be conducted to optimize the synthesis method of this compound to improve its availability for lab experiments.
Conclusion:
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a unique heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This paper has provided an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one. Further research is needed to fully understand the potential applications of this compound in various fields, including the development of new anticancer drugs and the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a complex process that involves several steps. One of the commonly used methods for synthesizing this compound is the reaction of 4-aminopyrazole with cyclohexanone in the presence of acetic acid and a catalytic amount of sulfuric acid. The reaction proceeds through a cyclization process, resulting in the formation of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one.

Scientific Research Applications

2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one has shown potential applications in various fields of scientific research. One of the significant areas of research is in the development of new drugs. This compound has shown potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. Additionally, it has also shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.